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For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Mercapto-2-nitrobenzoic acid (5M2N) is a multifunctional organic compound featuring a

benzene ring substituted with a thiol (-SH), a carboxylic acid (-COOH), and a nitro (-NO2)

group.[1][2] This unique combination of functional groups dictates its chemical properties and

reactivity, making it a significant molecule in biochemical and pharmaceutical research. The

thiol group, in particular, is highly reactive and serves as the basis for many of its applications.

[1] This guide provides a comprehensive overview of the thiol reactivity of 5-Mercapto-2-
nitrobenzoic acid, its chemical properties, and its primary application in the quantification of

sulfhydryl groups.

Chemical Properties and Reactivity
The chemical behavior of 5-Mercapto-2-nitrobenzoic acid is dominated by its thiol group,

which can act as a potent nucleophile, especially in its deprotonated thiolate (RS⁻) form.[1] The

presence of an electron-withdrawing nitro group on the aromatic ring influences the electronic

properties and enhances the reactivity of the thiol.[1]

The stability of 5-Mercapto-2-nitrobenzoic acid is pH-dependent. Its stability decreases as

the pH increases, with rapid degradation observed at pH 9 and above.[2] This is because the
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deprotonated thiolate form, which is more prevalent at higher pH, is more susceptible to

oxidation.[2] The thiol group can be oxidized to form disulfides or sulfonic acids.[2][3]

Quantitative Data
The key physicochemical properties of 5-Mercapto-2-nitrobenzoic acid and its related

compounds are summarized in the tables below.

Property Value Reference(s)

Molecular Weight 199.19 g/mol [1][2]

IUPAC Name 2-nitro-5-sulfanylbenzoic acid [2]

pKa (Thiol Group) 4.19 - 4.53 [3][4][5]

pKa (Carboxylic Acid)
2.19 (computationally

predicted)
[2]

Table 1: Physicochemical Properties of 5-Mercapto-2-nitrobenzoic acid.

The most common application of 5-Mercapto-2-nitrobenzoic acid's reactivity is in the Ellman's

assay, where its disulfide dimer, 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB or Ellman's reagent),

reacts with thiols to produce the intensely yellow-colored 2-nitro-5-thiobenzoate (TNB²⁻) anion.

[1][6] The molar extinction coefficient of TNB²⁻ is crucial for quantifying thiol concentrations.

Molar Extinction
Coefficient of TNB²⁻ (at
412 nm)

Condition Reference(s)

14,150 M⁻¹ cm⁻¹
Dilute salt solutions (e.g., 0.1

M phosphate buffer, pH 7.27)
[6][7][8][9][10]

13,700 M⁻¹ cm⁻¹ 6 M guanidinium chloride [6][8]

13,600 M⁻¹ cm⁻¹
Original value reported by

Ellman (pH 8.0)
[6][8][9]

14,140 M⁻¹ cm⁻¹ [11]
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Table 2: Molar Extinction Coefficients of the 2-nitro-5-thiobenzoate (TNB²⁻) anion.

Thiol-Disulfide Exchange: The Ellman's Assay
The primary application of the thiol reactivity of the 5-mercapto-2-nitrobenzoic acid
framework is through its disulfide form, DTNB, in the Ellman's assay. This assay is a rapid,

simple, and reliable method for quantifying free thiol groups in a sample.[1][12]

The reaction involves the cleavage of the disulfide bond in DTNB by a thiol-containing

compound (R-SH). This is a thiol-disulfide exchange reaction that stoichiometrically releases

one molecule of the 2-nitro-5-thiobenzoate (TNB²⁻) anion for every mole of thiol.[1][6][13] The

TNB²⁻ anion is a vibrant yellow chromophore with a strong absorbance maximum at 412 nm.[1]

[6]

DTNB
(Ellman's Reagent)

R-SH
(Thiol)

R-S-S-TNB
(Mixed Disulfide)

TNB²⁻
(Yellow Anion)

Click to download full resolution via product page

Reaction of DTNB with a thiol.

Experimental Protocols
Quantification of Sulfhydryls using Ellman's Reagent
(DTNB)
This protocol is a standard method for determining the concentration of free thiols in a sample.

[7][9]

Materials:

Reaction Buffer: 0.1 M sodium phosphate, pH 8.0.[7]
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Ellman's Reagent Solution: 4 mg/mL DTNB in Reaction Buffer.[7]

Sample: A solution containing an unknown concentration of free sulfhydryl groups.

Spectrophotometer

Procedure:

For each sample, prepare two test tubes.

To each tube, add 1.250 mL of Reaction Buffer and 25 µL of Ellman's Reagent Solution.[7]

To one tube (the sample), add 125 µL of the unknown sample.

To the other tube (the blank), add 125 µL of Reaction Buffer.[7]

Mix the contents of both tubes thoroughly.

Incubate at room temperature for 15 minutes.[7][9]

Set the spectrophotometer to a wavelength of 412 nm.

Use the blank to zero the spectrophotometer.

Measure the absorbance of the sample.

Calculate the concentration of sulfhydryl groups using the Beer-Lambert law (Absorbance = ε

* c * l), where ε is the molar extinction coefficient of TNB²⁻ (14,150 M⁻¹ cm⁻¹), c is the

concentration, and l is the path length of the cuvette (typically 1 cm).[9]
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Preparation

Reaction Setup

Measurement

Data Analysis

Prepare Reaction Buffer
(0.1M Sodium Phosphate, pH 8.0)

Prepare Ellman's Reagent
(4 mg/mL DTNB in Buffer)

Prepare Sample and Blank Tubes

Add Buffer and DTNB to both tubes

Add unknown to Sample tube Add Buffer to Blank tube

Mix and Incubate for 15 min

Zero Spectrophotometer with Blank at 412 nm

Measure Absorbance of Sample

Calculate Thiol Concentration using Beer-Lambert Law

Click to download full resolution via product page

Experimental workflow for Ellman's Assay.
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Oxidation Pathways of 5-Mercapto-2-nitrobenzoic
acid
The thiol group of 5-Mercapto-2-nitrobenzoic acid can be oxidized by various biologically

relevant oxidants, such as hydrogen peroxide (H₂O₂) and peroxynitrite (ONOO⁻).[3][14] The

oxidation products can include the disulfide (DTNB), a transient sulfenic acid (RSOH), a

thiosulfinate, and a sulfonic acid.[1][3][14] The specific products formed depend on the oxidant

used and the reaction conditions.[3] For instance, oxidation with hydrogen peroxide primarily

yields the disulfide, while peroxynitrite can lead to the formation of a transient sulfenic acid

intermediate.[1][3]

5-Mercapto-2-nitrobenzoic acid
(Thiol/Thiolate)

Sulfenic Acid
(RSOH)

 H₂O₂ / ONOO⁻ 

Disulfide
(DTNB)

 Mild Oxidation (e.g., H₂O₂) 

 + Thiol 

Thiosulfinate

 Dimerization 

Sulfonic Acid

 Strong Oxidation (e.g., HOCl) 

Click to download full resolution via product page

Oxidation pathways of 5-Mercapto-2-nitrobenzoic acid.
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Applications in Drug Development
The quantification of thiols is critical in many areas of drug development. For instance, it is

used to:

Characterize therapeutic proteins: Many therapeutic proteins, such as antibodies and

enzymes, contain cysteine residues. The Ellman's assay can be used to determine the

number of free sulfhydryl groups, which is important for assessing protein structure, stability,

and conjugation efficiency for creating antibody-drug conjugates.[7]

Study oxidative stress: An imbalance in the cellular redox state, often characterized by a

decrease in free thiols, is implicated in various diseases.[15] Assaying thiol levels can

provide insights into the mechanisms of disease and the effects of drug candidates on

cellular redox balance.[15]

Enzyme kinetics: The Ellman's assay can be used to study enzymes that have a thiol group

in their active site.[12]

Conclusion
5-Mercapto-2-nitrobenzoic acid is a highly reactive thiol-containing compound that is central

to one of the most widely used methods in biochemistry for the quantification of sulfhydryl

groups. Its reactivity, particularly in thiol-disulfide exchange reactions, provides a simple and

robust tool for researchers in various fields, including drug development. Understanding the

chemical properties and reactivity of this compound is essential for its effective application in

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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